![molecular formula C13H13N5 B2468413 3-methyl-N-(pyridin-2-ylmethyl)-3H-imidazo[4,5-b]pyridin-2-amine CAS No. 2097926-99-1](/img/structure/B2468413.png)
3-methyl-N-(pyridin-2-ylmethyl)-3H-imidazo[4,5-b]pyridin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “3-methyl-N-(pyridin-2-ylmethyl)-3H-imidazo[4,5-b]pyridin-2-amine” belongs to the class of organic compounds known as imidazopyrazines . These are organic heteropolycyclic compounds containing a pyrazine ring fused to an imidazole ring .
Synthesis Analysis
The synthesis of this compound can be carried out using 3-methylpyridin-2-amine and pyrimidine-5-carbaldehyde . The reaction conditions involve refluxing the mixture for 4 hours, then removing the toluene under reduced pressure . This process is promoted by I2 and TBHP, and the reaction conditions are mild and metal-free .Molecular Structure Analysis
The crystal structure of this compound is triclinic, with parameters a = 6.6939 (10) Å, b = 8.8034 (13) Å, c = 9.1140 (13) Å, α = 97.749 (2)°, β = 99.285 (2)%, γ = 95.917 (2)°, V = 520.90 (13) Å^3, Z = 2 . The structure was solved by the dual-space algorithm and refined by full-matrix least squares against F2 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include C–C bond cleavage promoted by I2 and TBHP . The reaction conditions are mild and metal-free .Physical And Chemical Properties Analysis
The empirical formula of this compound is C9H14N2 . Its molecular weight is 150.22 . The crystal structure analysis provides further details about its physical properties .Scientific Research Applications
- Application : Researchers explore these compounds for their potential as drug candidates. Some pharmaceutical molecules containing N-(pyridin-2-yl)amides and imidazo[1,2-a]pyridines have shown promising activity . For instance, they might be investigated as anti-inflammatory agents, kinase inhibitors, or antiviral drugs.
- Application : Screening results indicate that certain derivatives of this compound exhibit better anti-fibrosis activity than existing drugs like Pirfenidone . Researchers might explore these derivatives further for potential therapeutic use.
- Application : The synthesis of N-(pyridin-2-yl)amides from a-bromoketones and 2-aminopyridine via C–C bond cleavage provides a mild, metal-free approach . This method could find applications in catalysis and efficient amide bond formation.
- Application : The 3-bromoimidazopyridine derivatives obtained from this compound can be further transformed into other skeletons . Researchers might explore scaffold modifications to create diverse libraries for drug discovery.
- Application : Researchers can determine the crystal structure of 3-methyl-N-(pyrimidin-5-ylmethyl)pyridin-2-amine, which was synthesized using a modified literature-known reaction . This information aids in rational drug design and optimization.
Medicinal Chemistry and Drug Development
Anti-Fibrosis Agents
Catalysis and Synthetic Methods
Structural Diversity and Scaffold Modification
Crystallography and Structural Studies
properties
IUPAC Name |
3-methyl-N-(pyridin-2-ylmethyl)imidazo[4,5-b]pyridin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N5/c1-18-12-11(6-4-8-15-12)17-13(18)16-9-10-5-2-3-7-14-10/h2-8H,9H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIXKLBVZGDQQCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC=N2)N=C1NCC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-N-(pyridin-2-ylmethyl)-3H-imidazo[4,5-b]pyridin-2-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.